KERATINOCYTE GROWTH FACTOR, HUMAN
Overview
Description
KGF, also known as FGF7, is a growth factor present in the epithelialization phase of wound healing . In this phase, keratinocytes are covering the wound, forming the epithelium . KGF is a small signaling molecule that binds to fibroblast growth factor receptor 2b (FGFR2b) .
Synthesis Analysis
Recombinant human KGF1 (rhKGF) is a fibroblast growth factor that promotes epidermal cell proliferation, differentiation, migration, and wound repair . In a study, a hazelnut expression system was used to produce rhKGF . A cassette containing the rhKGF gene fused to a hydrophobin tag was modified based on the hazelnut optimized codon usage and subsequently introduced into a hazelnut suspension culture under the control of a RAmy3D promoter, and secreted into the plant cell culture medium .Molecular Structure Analysis
KGF is a member of the fibroblast growth factor (FGF) family (FGF-7) . It is expressed by stromal fibroblasts and acts on epithelial cells in a paracrine mode . By in vitro mutagenesis, a series of KGF mutants with sequential deletions of the amino-terminal domain, the most divergent region among different FGF members, were generated .Chemical Reactions Analysis
Keratinocytes are highly active sentinel cells, expressing a range of pathogen-associated molecular pattern (PAMP) receptors and cytokine receptors; they are capable of responding (as well as producing) a wide variety of cytokines, chemokines, and growth factors .Scientific Research Applications
Wound Healing
KGF plays a critical role in wound healing . As the most dominant cell type in the skin, keratinocytes play critical roles in wound repair not only as structural cells but also exerting important immune functions . This includes the production of antimicrobial peptides that can directly kill the invading pathogens and contribute to wound repair in many aspects .
Immune Functions
KGF is involved in the immune functions of keratinocytes . The communications between keratinocytes and immune cells in wound healing are mediated by various cytokines, chemokines, and extracellular vesicles . Keratinocytes can also directly interact with T cells via antigen presentation .
Epigenetic Regulation
KGF is associated with the epigenetic regulation of keratinocytes . This includes histone modifications, non-protein-coding RNAs (e.g., microRNAs, and long noncoding RNAs), and chromatin dynamics .
Chronic Wound Inflammation
KGF significantly contributes to the pathogenesis of chronic wound inflammation . Dysregulated immune functions of keratinocytes in chronic nonhealing wounds have been observed .
Epithelial Cell Mitogen
KGF, also known as FGF7, is a potent mitogen for different types of epithelial cells , which regulates migration and differentiation of these cells and protects them from various insults under stress conditions .
Oral Mucositis Treatment
KGF is currently being evaluated in clinical trials to test its ability to ameliorate severe oral mucositis (OM) that results from cancer chemoradiotherapy .
Mechanism of Action
Target of Action
Keratinocyte Growth Factor (KGF), also known as FGF7, is a growth factor that primarily targets keratinocytes, the main cellular component of the outermost layer of the skin . KGF is produced by cells of mesenchymal origin and acts exclusively through a subset of FGF receptor isoforms, specifically the Fibroblast Growth Factor Receptor 2b (FGFR2b) . These receptors are expressed primarily by epithelial cells .
Mode of Action
KGF interacts with its target, the FGFR2b, initiating a cascade of cellular responses . Keratinocytes are highly active sentinel cells, expressing a range of pathogen-associated molecular pattern (PAMP) receptors and cytokine receptors . They are capable of responding to a wide variety of cytokines, chemokines, and growth factors, including KGF . This interaction results in the secretion of various cytokines, chemokines, and growth factors, initiating a broad range of inflammatory responses .
Biochemical Pathways
The interaction of KGF with FGFR2b triggers a series of biochemical pathways that contribute to the maintenance of skin homeostasis and defense . One key pathway involves the PI3K/Akt signaling pathway, which is involved in controlling KGF-mediated keratinocyte differentiation . The activation of these pathways leads to the proliferation and differentiation of keratinocytes and other cells in the epithelium .
Pharmacokinetics
The pharmacokinetics of KGF, particularly its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, are crucial for understanding its bioavailability. Detailed information on the pharmacokinetics of kgf in humans is currently limited .
Result of Action
The action of KGF results in a diverse range of effects at the molecular and cellular levels. It stimulates the proliferation and differentiation of keratinocytes , contributes to the formation of the epidermis , and plays a crucial role in maintaining the integrity of the skin barrier . KGF also has a role in wound healing, where it is present in the epithelialization phase, helping keratinocytes cover the wound and form the epithelium .
Action Environment
The action, efficacy, and stability of KGF are influenced by various environmental factors. Keratinocytes, the primary targets of KGF, act as sentinels, continuously monitoring changes in the environment . Through microbial sensing, stretch, or other physical stimuli, they can initiate a broad range of inflammatory responses via the secretion of various cytokines, chemokines, and growth factors . This suggests that the action of KGF is highly dependent on the environmental context in which it operates.
Safety and Hazards
Future Directions
There are ongoing clinical trials to assess the potential benefits of using KGF to protect normal tissue from the adverse effects of chemoradiotherapy and its possible impact on clinical outcome . Further studies are warranted to examine the nature and extent of KGF involvement in specific situations .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Keratinocyte Growth Factor, Human involves the use of recombinant DNA technology to produce the protein in a bacterial expression system.", "Starting Materials": [ "Plasmid containing the DNA sequence for human Keratinocyte Growth Factor", "Bacterial host cells (e.g. E. coli)", "Culture media for bacterial growth", "Enzymes for DNA manipulation (e.g. restriction enzymes, ligases)", "Chemicals for protein purification (e.g. chromatography resins, buffers)" ], "Reaction": [ "1. Isolation of the DNA sequence for human Keratinocyte Growth Factor from a cDNA library or by chemical synthesis", "2. Insertion of the DNA sequence into a plasmid vector using restriction enzymes and ligases", "3. Transformation of the plasmid into bacterial host cells", "4. Culturing of the transformed cells in a suitable culture media to induce protein expression", "5. Harvesting of the bacterial cells and lysis to release the protein", "6. Purification of the protein using chromatography resins and buffer systems", "7. Characterization of the purified protein using analytical techniques (e.g. SDS-PAGE, mass spectrometry)" ] } | |
CAS RN |
148348-15-6 |
Product Name |
KERATINOCYTE GROWTH FACTOR, HUMAN |
Molecular Formula |
C22H28N4O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
Q & A
Q1: What is the role of Keratinocyte Growth Factor, Human in intestinal adaptation, and how does it contribute to the overall process?
A1: Keratinocyte Growth Factor, Human (KGF) plays a crucial role in promoting intestinal adaptation, a process where the gut compensates for reduced nutrient absorption capacity []. KGF stimulates the proliferation of intestinal cells, effectively increasing the surface area available for nutrient uptake. Additionally, it helps reduce programmed cell death (apoptosis) in the gut lining, further contributing to the maintenance of a functional intestinal barrier []. These combined effects contribute to the overall process of intestinal adaptation, enhancing nutrient absorption and potentially reducing the need for parenteral or enteral nutrition in patients with intestinal failure.
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